2-Methoxy-phenylnicotinonitrile

• IUPAC Name: 2-(2-methoxyphenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C13H10N2O/c1-16-12-7-3-2-6-11(12)13-10(9-14)5-4-8-15-13/h2-8H,1H3
• InChI Key: QFDHMBNYVDIYFX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=C(C=CC=N2)C#N
• Molecular Formula: C13H10N2O
• Molecular Weight: 210.23 g/mol

Description

2-Methoxy-phenylnicotinonitrile (systematic name: 2-methoxy-4,6-diphenylnicotinonitrile) is a pyridine derivative characterized by a methoxy group at the 2-position and phenyl substituents at the 4- and 6-positions of the nicotinonitrile core. Its molecular formula is C₂₀H₁₅N₂O, with a molecular weight of 299.35 g/mol (estimated from structural analogs in and ). The compound crystallizes in an orthorhombic crystal system (space group Pbca), stabilized by CH–π interactions and π–π stacking, as revealed by X-ray diffraction studies .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-phenylnicotinonitrile typically involves nucleophilic aromatic substitution reactions. One common method is the reaction of 2-fluoroanisole with malononitrile in the presence of a base such as potassium hexamethyldisilylamide (KHMDS). The reaction is carried out in a solvent like tetrahydrofuran (THF) at elevated temperatures, usually around 60°C, for several hours .

Industrial Production Methods

Industrial production of 2-Methoxy-phenylnicotinonitrile may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-phenylnicotinonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions are common, where the methoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF) or potassium tert-butoxide in THF.

Major Products Formed

Oxidation: Formation of carboxylic acids or aldehydes.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Methoxy-phenylnicotinonitrile has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 2-Methoxy-phenylnicotinonitrile involves its interaction with specific molecular targets. For instance, it has been shown to interact with lipoprotein-associated phospholipase A2 (Lp-PLA2), inhibiting its activity. This interaction is facilitated by the compound’s ability to bind to the active site of the enzyme, thereby affecting its stability and flexibility .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Nicotinonitrile Derivatives

Structural and Crystallographic Comparisons

The table below contrasts 2-methoxy-4,6-diphenylnicotinonitrile with three structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Crystal System	Key Interactions	Applications
2-Methoxy-4,6-diphenylnicotinonitrile	C₂₀H₁₅N₂O	299.35	2-OCH₃, 4-Ph, 6-Ph	Orthorhombic (Pbca)	CH–π, π–π stacking	Drug design, Nonlinear optics
2-Methoxy-6-phenylnicotinonitrile	C₁₃H₁₀N₂O	210.24	2-OCH₃, 6-Ph	Not reported	N/A	Synthetic intermediate
4-(2-Methoxy-phenyl)-2-methyl-6-phenylnicotinonitrile	C₂₀H₁₆N₂O	300.36	2-CH₃, 4-(2-OCH₃-Ph), 6-Ph	Not reported	N/A	Under investigation
2-Amino-6-methylnicotinonitrile	C₇H₇N₃	133.15	2-NH₂, 6-CH₃	Not reported	N/A	Antimicrobial, Anticancer

Key Observations :

• Substituent Effects: The presence of methoxy and phenyl groups in 2-methoxy-4,6-diphenylnicotinonitrile enhances its aromaticity and molecular rigidity compared to simpler analogs like 2-methoxy-6-phenylnicotinonitrile. This rigidity may improve binding affinity in drug-target interactions .
• Crystal Packing: Unlike derivatives lacking crystallographic data, 2-methoxy-4,6-diphenylnicotinonitrile’s orthorhombic system and CH–π interactions suggest higher stability, which is advantageous for solid-state applications (e.g., organic electronics) .

Functional and Pharmacological Comparisons

• Bioactivity: While 2-methoxy-4,6-diphenylnicotinonitrile’s pharmacological properties are under exploration, related nicotinonitriles exhibit diverse bioactivities. For example: 2-Amino-6-methylnicotinonitrile: Shows antimicrobial and anticancer activity in vitro, attributed to its amino group enhancing hydrogen-bonding with biological targets . Triazole-linked nicotinonitriles: Fluorescent derivatives (e.g., from Rakshin et al.

Research Findings and Critical Insights

• Limitations: Unlike 2-amino-6-methylnicotinonitrile, the methoxy-phenyl derivative lacks demonstrated antimicrobial activity, suggesting substituent choice critically impacts bioactivity .
• Unresolved Questions: The compound’s ADMET properties (absorption, distribution, metabolism, excretion, toxicity) remain unstudied, unlike some analogs with available safety data (e.g., 2-amino-6-methylnicotinonitrile’s acute toxicity profile ).